Cas no 2137069-04-4 ((1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine)

• Product Name: (1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine
• CAS No: 2137069-04-4
• Molecular Formula: C₈H₁₃N₃
• Molecular Weight: 151.208921194077
• CID: 6422588
• PubChem ID: 93312753

(1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine Properties

Names and Identifiers

• (1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine
• (S)-2-Methyl-1-(pyrimidin-2-yl)propan-1-amine
• 2-Pyrimidinemethanamine, α-(1-methylethyl)-, (αS)-
• 2137069-04-4
• EN300-1122034

• InChIKey： PLTGRAOTNQWROS-ZETCQYMHSA-N
• Inchi： 1S/C8H13N3/c1-6(2)7(9)8-10-4-3-5-11-8/h3-7H,9H2,1-2H3/t7-/m0/s1
• SMILES： [C@H](C1=NC=CC=N1)(N)C(C)C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.110947427g/mol
• Heavy Atom Count: 11
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Boiling Point: 211.9±23.0 °C(Predicted)
• pka: 8.37±0.33(Predicted)
• Density: 1.032±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines